4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide

• IUPAC Name: 4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C17H13F2N3O3S/c1-11-8-12(18)6-7-16(11)26(23,24)22-13-9-20-17(21-10-13)25-15-5-3-2-4-14(15)19/h2-10,22H,1H3
• InChI Key: YJCPNASNFNDRKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NC2=CN=C(N=C2)OC3=CC=CC=C3F
• Molecular Formula: C17H13F2N3O3S
• Molecular Weight: 377.4 g/mol

Description

4-Fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide, also known as 4F-PMS, is a synthetic compound belonging to the class of sulfonamides. It has been widely studied due to its potential applications in the field of medicinal chemistry. This compound has been used in a variety of scientific studies to study the effects of its structure on proteins and other biochemical pathways. In addition, 4F-PMS has been utilized in various laboratory experiments for its ability to act as an inhibitor of certain biochemical pathways.

Scientific Research Applications

4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide has been studied in various scientific research applications due to its ability to act as an inhibitor of certain biochemical pathways. For example, this compound has been used to study the effects of its structure on proteins and other biochemical pathways. In addition, 4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide has been used in various laboratory experiments to study the effects of its structure on enzymes, receptors, and other biochemical pathways. It has also been used to study the effects of its structure on drug metabolism and drug delivery.

Mechanism of Action

Target of Action

The primary target of 4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide is the Succinate Dehydrogenase (SDH) enzyme . SDH plays a crucial role in the citric acid cycle and the electron transport chain, where it participates in the conversion of succinate to fumarate and transfers electrons to the ubiquinone pool.

Mode of Action

The compound interacts with its target, SDH, through hydrogen bonding and pi-pi interactions . This interaction inhibits the enzymatic activity of SDH, disrupting the normal biochemical processes in which SDH is involved .

Pharmacokinetics

The compound’s effectiveness against various fungi suggests that it has sufficient bioavailability to reach its target and exert its effects .

Result of Action

The compound exhibits potent antifungal activity. In vitro tests have shown that it has a strong inhibitory effect on various fungi, including Valsa mali and Sclerotinia sclerotiorum . This suggests that the compound’s action results in the disruption of normal fungal cell function, leading to cell death.

Advantages and Limitations for Lab Experiments

4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide has several advantages for laboratory experiments. It is relatively easy to synthesize and can be used in a variety of laboratory experiments. In addition, it has been shown to have an inhibitory effect on certain biochemical pathways. However, there are some limitations to its use in laboratory experiments. It is not as stable as some other compounds and can be degraded by light and heat.

Future Directions

There are a variety of potential future directions for the use of 4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide in scientific research. One potential direction is the study of its effects on other biochemical pathways. In addition, further research could be done to explore the effects of its structure on drug metabolism and drug delivery. Another potential direction is the study of its effects on the development of new drugs and therapies. Finally, more research could be done to explore the potential applications of 4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide in other fields, such as agriculture and food science.

Synthesis Methods

4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide can be synthesized through a multi-step process involving the reaction of various reagents. The first step involves the reaction of 2-fluorophenol with 4-bromobenzene-1-sulfonamide in the presence of sodium hydroxide. This reaction produces 4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide. The second step involves the reaction of this compound with anhydrous sodium sulfate in the presence of sulfuric acid. This reaction produces the desired 4-fluoro-N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2-methylbenzene-1-sulfonamide.